5-Methyl-1,3-thiazole-2-carbohydrazide
Cat. No. B1451424
M. Wt: 157.2 g/mol
InChI Key: YFWTZUVXTJCFKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[CH3:1][c:2]1[cH:3][n:4][c:5]([C:7](=[O:8])[NH:9][NH:10][C:11]([O:12][C:13]([CH3:14])([CH3:15])[CH3:16])=[O:17])[s:6]1.[ClH:18]>>[CH3:1][c:2]1[cH:3][n:4][c:5]([C:7](=[O:8])[NH:9][NH2:10])[s:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cnc(C(=O)NNC(=O)OC(C)(C)C)s1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cnc(C(=O)NN)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
